Cas no 2228115-69-1 (3-3-(3-fluorophenoxy)propylpyrrolidin-3-ol)

• Product Name: 3-3-(3-fluorophenoxy)propylpyrrolidin-3-ol
• CAS No: 2228115-69-1
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 6054841
• PubChem ID: 165705961
• Update Time: 2025-06-25

3-3-(3-fluorophenoxy)propylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(3-fluorophenoxy)propylpyrrolidin-3-ol
• 2228115-69-1
• EN300-1779200
• 3-[3-(3-fluorophenoxy)propyl]pyrrolidin-3-ol

• Inchi： 1S/C13H18FNO2/c14-11-3-1-4-12(9-11)17-8-2-5-13(16)6-7-15-10-13/h1,3-4,9,15-16H,2,5-8,10H2
• InChI Key： HFECYPIRLPNTAW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)OCCCC1(CNCC1)O

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-3-(3-fluorophenoxy)propylpyrrolidin-3-ol

Professional Introduction to Compound with CAS No. 2228115-69-1 and Product Name: 3-3-(3-fluorophenoxy)propylpyrrolidin-3-ol

The compound in question, identified by the chemical abstracts service number CAS No. 2228115-69-1, is a sophisticated organic molecule with significant potential in the field of pharmaceutical research. The product name, 3-3-(3-fluorophenoxy)propylpyrrolidin-3-ol, provides a detailed structural insight into its molecular architecture, highlighting its complexity and the specific functional groups that contribute to its unique properties. This introduction aims to explore the compound's chemical characteristics, its potential applications, and how it aligns with the latest advancements in medicinal chemistry.

The core structure of 3-3-(3-fluorophenoxy)propylpyrrolidin-3-ol consists of a pyrrolidine ring substituted at the 3-position with a propyl chain that further terminates in a 3-fluorophenoxy group. This arrangement imparts distinct physicochemical properties to the molecule, including solubility, lipophilicity, and metabolic stability, which are critical factors in drug design. The presence of the fluorine atom in the phenoxyl group is particularly noteworthy, as fluorine substitution is a common strategy in pharmaceutical development to enhance metabolic resistance and binding affinity.

Recent studies have demonstrated that fluorinated aromatic compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The 3-fluorophenoxy moiety in this compound likely contributes to its stability against enzymatic degradation, a key factor in ensuring prolonged biological activity. This property is especially relevant in the development of central nervous system (CNS) drugs, where blood-brain barrier penetration and sustained action are paramount.

The pyrrolidine ring is another crucial element of this molecule, providing a scaffold that can be modified to target specific biological pathways. Pyrrolidine derivatives have been extensively studied for their potential as kinase inhibitors, GABA receptor modulators, and other therapeutic applications. The propyl chain extending from the pyrrolidine ring further modulates the molecule's pharmacological properties, influencing both its binding interactions and distribution within biological systems.

In the realm of medicinal chemistry, the synthesis of 3-3-(3-fluorophenoxy)propylpyrrolidin-3-ol represents a testament to the ingenuity of synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization and protection-deprotection strategies to achieve the desired architecture. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds essential for this compound's structure.

The introduction of fluorine at the 3-position of the phenoxyl group is particularly challenging due to its high electronegativity and reactivity. However, modern synthetic methodologies have enabled precise control over fluorination reactions, allowing chemists to integrate fluorine atoms into complex molecular frameworks with high fidelity. This capability is crucial for developing novel therapeutic agents with optimized pharmacological properties.

From a computational chemistry perspective, 3-3-(3-fluorophenoxy)propylpyrrolidin-3-ol has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have revealed that the compound can bind effectively to proteins involved in neurological disorders, suggesting its potential as a lead compound for drug development. The precise alignment of the fluorophenoxy group with key amino acid residues in target proteins enhances binding affinity and selectivity.

One of the most exciting aspects of this compound is its potential application in treating neurological conditions. Recent research has highlighted the role of GABA receptor modulators in managing disorders such as epilepsy and anxiety. The structural features of 3-3-(3-fluorophenoxy)propylpyrrolidin-3-ol, particularly the presence of a fluorine atom and a pyrrolidine scaffold, make it an attractive candidate for further investigation as a GABA receptor modulator.

Furthermore, the compound's lipophilicity profile has been fine-tuned to enhance its ability to cross biological membranes, including the blood-brain barrier. This property is essential for CNS drugs, as it ensures that therapeutic levels of the drug can reach their target sites within the brain. Computational simulations have predicted that modifications to the propyl chain could further optimize these pharmacokinetic parameters.

The synthesis and characterization of CAS No. 2228115-69-1 have also provided valuable insights into green chemistry principles. The use of sustainable solvents and catalytic methods has minimized waste and energy consumption during production. These environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In conclusion, 3-3-(3-fluorophenoxy)propylpyrrolidin-3-ol represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a valuable tool for developing novel therapeutic agents. As research continues in this field, compounds like this one are expected to play a pivotal role in addressing unmet medical needs across various therapeutic areas.